Cas no 2228361-15-5 (4-(dimethylamino)-3-fluorophenylmethyl sulfamate)

• Product Name: 4-(dimethylamino)-3-fluorophenylmethyl sulfamate
• CAS No: 2228361-15-5
• MF: C₉H₁₃FN₂O₃S
• MW: 248.274524450302
• CID: 5985715
• PubChem ID: 165708631
• Update Time: 2025-05-25

4-(dimethylamino)-3-fluorophenylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-3-fluorophenylmethyl sulfamate
• EN300-2004117
• 2228361-15-5
• [4-(dimethylamino)-3-fluorophenyl]methyl sulfamate

• Inchi： 1S/C9H13FN2O3S/c1-12(2)9-4-3-7(5-8(9)10)6-15-16(11,13)14/h3-5H,6H2,1-2H3,(H2,11,13,14)
• InChI Key： YSFQXDDEJHTCFA-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(=C(C=1)F)N(C)C

Computed Properties

• Exact Mass: 248.06309162g/mol
• Monoisotopic Mass: 248.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81Ų

Additional information on 4-(dimethylamino)-3-fluorophenylmethyl sulfamate

4-(Dimethylamino)-3-Fluorophenylmethyl Sulfamate: A Comprehensive Overview

The compound 4-(dimethylamino)-3-fluorophenylmethyl sulfamate (CAS No. 2228361-15-5) is a highly specialized chemical entity with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound has garnered attention due to its unique structural properties and potential biological activities. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

4-(Dimethylamino)-3-fluorophenylmethyl sulfamate is characterized by its aromatic ring system, which includes a dimethylamino group at the 4-position and a fluorine atom at the 3-position. The sulfamate functional group attached to the methyl group further enhances its chemical reactivity and biological profile. Recent studies have highlighted the importance of such substituted aromatic compounds in drug design, particularly for targeting specific enzymes or receptors involved in disease pathways.

The synthesis of 4-(dimethylamino)-3-fluorophenylmethyl sulfamate involves a multi-step process that typically begins with the preparation of the corresponding aromatic amine. Advanced synthetic techniques, including nucleophilic substitution and coupling reactions, are employed to introduce the sulfamate group. Researchers have explored various optimization strategies to improve the yield and purity of this compound, ensuring its suitability for downstream applications.

One of the most promising areas of research involving 4-(dimethylamino)-3-fluorophenylmethyl sulfamate is its potential as a lead compound in pharmaceutical development. Studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinases, making it a valuable tool in the discovery of novel anticancer agents. Additionally, its fluorinated structure contributes to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity.

In the agrochemical sector, 4-(dimethylamino)-3-fluorophenylmethyl sulfamate has shown potential as an active ingredient in pesticides. Its ability to target specific pest-related enzymes without adversely affecting non-target organisms has made it a subject of interest for sustainable agricultural practices. Recent field trials have provided encouraging results regarding its efficacy and environmental safety.

From a structural perspective, the presence of both electron-donating (dimethylamino) and electron-withdrawing (fluorine) groups on the aromatic ring creates a unique electronic environment that influences the compound's reactivity. This balance of substituents is crucial for modulating its interactions with biological targets, as evidenced by recent computational studies that predict favorable binding affinities for certain protein structures.

Moreover, 4-(dimethylamino)-3-fluorophenylmethyl sulfamate has been investigated for its role in chemical biology applications. Its ability to act as a bioisostere for other functional groups has opened new avenues for drug design and optimization. Researchers have also explored its use in click chemistry reactions, where it serves as a versatile building block for constructing complex molecular architectures.

In conclusion, 4-(dimethylamino)-3-fluorophenylmethyl sulfamate (CAS No. 2228361-15-5) stands out as a versatile and intriguing chemical entity with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important compound in modern chemical science.